Benzyl-PEG4-acid
Benzyl-PEG4-acid
Benzyl-PEG4-acid is a Benzyl PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates.
Brand Name:
Vulcanchem
CAS No.:
127457-64-1
VCID:
VC0520971
InChI:
InChI=1S/C16H24O6/c17-16(18)6-7-19-8-9-20-10-11-21-12-13-22-14-15-4-2-1-3-5-15/h1-5H,6-14H2,(H,17,18)
SMILES:
C1=CC=C(C=C1)COCCOCCOCCOCCC(=O)O
Molecular Formula:
C16H24O6
Molecular Weight:
312.36 g/mol
Benzyl-PEG4-acid
CAS No.: 127457-64-1
Inhibitors
VCID: VC0520971
Molecular Formula: C16H24O6
Molecular Weight: 312.36 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 127457-64-1 |
---|---|
Product Name | Benzyl-PEG4-acid |
Molecular Formula | C16H24O6 |
Molecular Weight | 312.36 g/mol |
IUPAC Name | 3-[2-[2-(2-phenylmethoxyethoxy)ethoxy]ethoxy]propanoic acid |
Standard InChI | InChI=1S/C16H24O6/c17-16(18)6-7-19-8-9-20-10-11-21-12-13-22-14-15-4-2-1-3-5-15/h1-5H,6-14H2,(H,17,18) |
Standard InChIKey | FGLPTVPWFDQWFM-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)COCCOCCOCCOCCC(=O)O |
Canonical SMILES | C1=CC=C(C=C1)COCCOCCOCCOCCC(=O)O |
Appearance | Solid powder |
Description | Benzyl-PEG4-acid is a Benzyl PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Benzyl-PEG4-acid |
Reference | 1: Kim HJ, Miyata K, Nomoto T, Zheng M, Kim A, Liu X, Cabral H, Christie RJ, Nishiyama N, Kataoka K. siRNA delivery from triblock copolymer micelles with spatially-ordered compartments of PEG shell, siRNA-loaded intermediate layer, and hydrophobic core. Biomaterials. 2014 May;35(15):4548-56. doi: 10.1016/j.biomaterials.2014.02.016. Epub 2014 Mar 6. PubMed PMID: 24613051. 2: Acton AL, Fante C, Flatley B, Burattini S, Hamley IW, Wang Z, Greco F, Hayes W. Janus PEG-based dendrimers for use in combination therapy: controlled multi-drug loading and sequential release. Biomacromolecules. 2013 Feb 11;14(2):564-74. doi: 10.1021/bm301881h. Epub 2013 Jan 18. PubMed PMID: 23305104. 3: Mueller C, Capelle MA, Seyrek E, Martel S, Carrupt PA, Arvinte T, Borchard G. Noncovalent PEGylation: different effects of dansyl-, L-tryptophan-, phenylbutylamino-, benzyl- and cholesteryl-PEGs on the aggregation of salmon calcitonin and lysozyme. J Pharm Sci. 2012 Jun;101(6):1995-2008. doi: 10.1002/jps.23110. Epub 2012 Mar 23. PubMed PMID: 22447529. |
PubChem Compound | 14462373 |
Last Modified | Nov 11 2021 |
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